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Compound of Interest

Compound Name: BMS-265246

Cat. No.: B1667192

For Immediate Reference: BMS-265246 is a potent cyclin-dependent kinase (CDK) inhibitor
and should be handled and disposed of as hazardous chemical waste.[1][2][3][4] Do not
dispose of this compound down the drain or in regular trash.

This document provides essential safety and logistical information for the proper disposal of
BMS-265246, a compound used in research settings. The following procedures are based on
general laboratory safety protocols and the known properties of the compound. Researchers,
scientists, and drug development professionals should adhere to these guidelines to ensure
personal safety and environmental compliance.

Chemical and Safety Data

Before handling or disposing of BMS-265246, it is crucial to be aware of its properties. This
information is critical for assessing risk and determining the appropriate disposal route.
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Property Value Source
Molecular Formula CisH17F2N302 [11[3]
Molecular Weight 345.34 g/mol [1]
Appearance Solid powder [1]
B Soluble in DMSO; Insoluble in
Solubility [1][5]
water
Storage Store at -20°C [1][3]
) ) o Potent inhibitor of CDK1 and
Biological Activity CDK2 [1][2][3]14]

Shipped under ambient
o temperature as a non-
Shipping ) [1]
hazardous chemical for

research purposes.

Step-by-Step Disposal Procedures

The proper disposal of BMS-265246 requires careful segregation and handling to mitigate
risks. Follow these steps for all forms of BMS-265246 waste.

Waste Segregation and Collection:

e Solid Waste:

o Collect any solid BMS-265246, contaminated personal protective equipment (PPE) such
as gloves and weighing papers, and lab materials (e.g., pipette tips, tubes) in a dedicated,
clearly labeled hazardous waste container.

o The container must be compatible with the chemical and properly sealed to prevent leaks
or spills.

e Liquid Waste (DMSO Solutions):
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o Solutions of BMS-265246 in dimethyl sulfoxide (DMSO) should be collected in a separate,
sealed, and clearly labeled container for halogenated or non-halogenated solvent waste,
in accordance with your institution's waste management guidelines.[6]

o Do not mix agueous waste with organic solvent waste.[6]

e Aqueous Waste:

o Given that BMS-265246 is insoluble in water, it is unlikely to be in an aqueous solution.
However, any aqueous buffers or media used in experiments that may have come into
contact with the compound should be treated as hazardous waste and collected
separately. Do not pour down the drain.[7][8]

o Empty Containers:

o Original containers of BMS-265246 should be triple-rinsed with a suitable solvent (such as
DMSO or another organic solvent capable of dissolving the compound).[6][8]

o Collect the rinsate as hazardous waste.[6][8]

o After rinsing, deface the original label and dispose of the empty container as regular lab
glass or plastic waste, following institutional guidelines.[8]

Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "BMS-265246".

» Store waste containers in a designated and properly ventilated Satellite Accumulation Area
(SAA).[9]

o Ensure that incompatible waste streams are segregated to prevent accidental reactions.[8][9]
For example, store solvent waste separately from acids and bases.[9]

o Keep waste containers closed except when adding waste.[8]

Final Disposal:
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» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

» Never attempt to neutralize or dispose of chemical waste through unauthorized methods.

Experimental Workflow for a Kinase Inhibition
Assay

To provide context for the generation of waste containing BMS-265246, the following diagram
illustrates a typical experimental workflow for a kinase inhibition assay.
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Caption: Workflow for a typical in vitro kinase assay to determine the ICso of BMS-265246.

Signaling Pathway Inhibition by BMS-265246

BMS-265246 exerts its biological effect by inhibiting cyclin-dependent kinases, which are
crucial for cell cycle progression. The diagram below illustrates this inhibitory action.
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Caption: BMS-265246 inhibits CDK1 and CDKZ2, leading to cell cycle arrest.

By adhering to these disposal procedures and understanding the context of BMS-265246's
use, laboratory personnel can maintain a safe and compliant research environment. Always
consult your institution's specific waste management policies and the manufacturer's Safety
Data Sheet (SDS) if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of BMS-265246: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667192#bms-265246-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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